Cas no 84807-66-9 (Homocaldopentamine)

• Product Name: Homocaldopentamine
• CAS No: 84807-66-9
• MF: C₁₃H₃₃N₅
• MW: 259.434622526169
• CID: 989668
• PubChem ID: 196565
• Update Time: 2024-03-01

Homocaldopentamine Chemical and Physical Properties

Names and Identifiers

• homocaldopentamine
• N'-[3-[3-(3-aminopropylamino)propylamino]propyl]butane-1,4-diamine
• N-[3-[3-(3-aminopropylamino)propylamino]propyl]butane-1,4-diamine
• 1,4-Butanediamine, N-(3-((3-((3-aminopropyl)amino)propyl)amino)propyl)-
• 1,6-Diamino-4,8,12-triazahexadecane
• 1,16-diamino-4,8,12-triazahexadecane
• DTXSID10233867
• SCHEMBL3169101
• 84807-66-9
• Homocaldopentamine

• Inchi： 1S/C13H33N5/c14-6-1-2-8-16-10-4-12-18-13-5-11-17-9-3-7-15/h16-18H,1-15H2
• InChI Key： FPTWYQKWFMIJPT-UHFFFAOYSA-N
• SMILES： N(CCCNCCCN)CCCNCCCCN

Computed Properties

• Exact Mass: 259.27359607g/mol
• Monoisotopic Mass: 259.27359607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 15
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• XLogP3: -1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines